![molecular formula C21H21N3O5S B2827941 3-methyl-4-(4-(morpholinosulfonyl)benzoyl)-1-phenyl-1H-pyrazol-5(4H)-one CAS No. 1021108-11-1](/img/structure/B2827941.png)
3-methyl-4-(4-(morpholinosulfonyl)benzoyl)-1-phenyl-1H-pyrazol-5(4H)-one
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Description
3-methyl-4-(4-(morpholinosulfonyl)benzoyl)-1-phenyl-1H-pyrazol-5(4H)-one is a useful research compound. Its molecular formula is C21H21N3O5S and its molecular weight is 427.48. The purity is usually 95%.
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Scientific Research Applications
Investigation on Lanthanoid Chelates
A study explored the complexation of a similar compound, "1-Phenyl-3-methyl-4-benzoyl-5-pyrazolone," with lanthanoids, offering insights into the physicochemical properties and electronic spectra of the resulting compounds. This research contributes to understanding the coordination chemistry of lanthanides, which can have applications in materials science and catalysis (Roy & Nag, 1978).
Synthesis and Biological Activity
Another study focused on the synthesis and characterization of a derivative of "1-phenyl-3-methyl-4-benzoyl-pyrazol-5-one," examining its potential biological activities. The research found that the compound and its metal complexes showed promising in vitro cytotoxicity against cancer cells and antimicrobial activity against certain bacteria and yeasts, highlighting its potential in developing new therapeutic agents (Asegbeloyin et al., 2014).
Chemical Reactions and Mechanisms
A study investigated the reaction of the tetramethyl ester of (hydroxy)(phenyl)methylenebis(phosphonic acid) with morpholinosulfur trifluoride, leading to adducts involving (morpholino)(phenyl)carbene. This research provides valuable information on reaction mechanisms and the synthesis of novel compounds, which can be applied in developing new chemical reagents and materials (Guzyr et al., 2013).
Coordination Chemistry and Bactericidal Implications
Research on dioxomolybdenum(VI) complexes with pyrazolone and quinoline ligands revealed their synthesis, characterization, and bactericidal properties. This work adds to the field of coordination chemistry with implications for antibacterial applications, showing the potential of such complexes in combating microbial infections (Mir et al., 2018).
Properties
IUPAC Name |
5-methyl-4-(4-morpholin-4-ylsulfonylbenzoyl)-2-phenyl-4H-pyrazol-3-one |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C21H21N3O5S/c1-15-19(21(26)24(22-15)17-5-3-2-4-6-17)20(25)16-7-9-18(10-8-16)30(27,28)23-11-13-29-14-12-23/h2-10,19H,11-14H2,1H3 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FCJKFGSBXLPUQK-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=O)C1C(=O)C2=CC=C(C=C2)S(=O)(=O)N3CCOCC3)C4=CC=CC=C4 |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H21N3O5S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
427.5 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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